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Compound of Interest

Compound Name: TH-Z816

Cat. No.: B12396985

For Researchers, Scientists, and Drug Development Professionals

Introduction

TH-Z816 is a potent and selective inhibitor of the KRAS(G12D) mutation, a critical driver in
various cancers. Accurate and consistent preparation of TH-Z816 stock solutions is paramount
for obtaining reliable and reproducible results in preclinical research. These application notes
provide detailed protocols for the preparation, storage, and handling of TH-Z816 for in vitro
experiments.

Data Presentation

A summary of the key quantitative data for TH-Z816 is presented in the table below for easy
reference.
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Property

Value

Source

Chemical Name

7-(8-methylnaphthalen-1-yl)-4-
[(2R)-2-methylpiperazin-1-
ylI-2-[[(2S)-1-methylpyrrolidin-
2-ylImethoxy]-6,8-dihydro-5H-
pyrido[3,4-d]pyrimidine

MedKoo Biosciences

CAS Number

2847881-42-7

MedKoo Biosciences[1]

Molecular Formula C20H38N6O MedKoo Biosciences|[1]
Molecular Weight 486.66 g/mol MedKoo Biosciences|[1]
Target KRAS(G12D) MedKoo Biosciences|1]
Cso 14 puM (in an SOS-catalyzed Selleck Chemicals, MedKoo

nucleotide exchange assay)

Biosciences[1][2]

Solubility in DMSO

12 mg/mL (24.65 mM)

Selleck Chemicals[2]

Solubility in Ethanol

97 mg/mL

Selleck Chemicals

Solubility in Water

Insoluble

Selleck Chemicals[2]

Appearance

To be determined (typically a

solid powder)

MedKoo Biosciences[1]

Purity

>98%

MedKoo Biosciences|[1]

Storage of Solid

Short term (days to weeks): O -
4°C; Long term (months to
years): -20°C. Store in a dry

and dark place.

MedKoo Biosciences[1]

Storage of Stock Solutions

Short term (days to weeks): 0 -
4°C; Long term (months):
-20°C.

MedKoo Biosciences[1]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM TH-Z816 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TH-Z816 in dimethyl
sulfoxide (DMSO).

Materials:

TH-Z816 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate TH-Z816: Allow the vial of TH-Z816 powder to come to room temperature before
opening to prevent condensation.

e Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical
balance. Carefully weigh the desired amount of TH-Z816 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 4.87 mg of TH-Z816 (Molecular Weight: 486.66
g/mol ). Calculation: (10 mmol/L) * (1 L/1000 mL) * (1 mL) * (486.66 g/mol ) * (1000 mg/qg) =
4.8666 mg

o Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed TH-Z816
powder. For a 10 mM stock solution from 4.87 mg of powder, add 1 mL of DMSO.

o Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually
inspect the solution to ensure there are no visible particles.
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o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes or amber glass vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C
for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the 10 mM TH-Z816 stock solution to final working
concentrations for treating cells in culture.

Materials:

10 mM TH-Z816 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile filter tips
Procedure:

o Determine Final Concentration: Based on experimental design and the known ICso of TH-
Z816, determine the desired final working concentrations. A typical starting range for a KRAS
inhibitor might be from 0.1 puM to 50 pM. A related inhibitor, TH-Z835, has shown anti-
proliferative effects in the low micromolar and even sub-micromolar range in colony
formation assays.

» Serial Dilution: Perform serial dilutions of the 10 mM stock solution in sterile cell culture
medium. It is recommended to perform an intermediate dilution first to minimize pipetting
errors and the final DMSO concentration.

o Example for a 10 uM working solution:

» Prepare a 1:100 intermediate dilution by adding 10 pL of the 10 mM stock solution to
990 pL of cell culture medium. This results in a 100 uM intermediate solution.
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» Prepare the final 10 uM working solution by performing a 1:10 dilution of the 100 pM
intermediate solution in cell culture medium (e.g., add 100 pL of the 100 uM solution to
900 pL of medium).

» Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the
highest concentration of TH-Z816 used in the experiment. The final DMSO concentration
should ideally be kept below 0.5% to avoid solvent-induced cytotoxicity.

o Cell Treatment: Add the prepared working solutions to your cell cultures and proceed with
the planned experiment.

Mandatory Visualizations
KRAS Signaling Pathway Inhibition by TH-Z816
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Caption: TH-Z816 inhibits the active KRAS(G12D)-GTP, blocking downstream signaling.
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Experimental Workflow for TH-Z816 Stock Solution

Preparation

Equilibrate TH-Z816
Powder to Room Temp

Weigh TH-Z816 Powder
(e.g., 4.87 mg)

Add Anhydrous DMSO
(e.g., 1 mL for 10 mM)

Vortex to Dissolve
(Warm to 37°C if needed)
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Complete Dissolution
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Caption: Workflow for preparing a concentrated stock solution of TH-Z816.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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